Methyl (6-(3-cyclopropyl-5-methyl-1H-pyrazol-4-YL)-1H-indazol-4-YL)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
DS28120313 is a novel potent hepcidin production inhibitor. 32 (DS28120313) showed serum hepcidin-lowering effects in an interleukin-6-induced acute inflammatory mouse model.
Scientific Research Applications
Anticancer and Antimicrobial Agents : A study by Katariya et al. (2021) synthesized novel compounds, including those with structures similar to the requested compound, and evaluated them for anticancer and antimicrobial activities. The compounds demonstrated significant potency against cancer cell lines and pathogenic strains, indicating potential applications in cancer therapy and infection control (Katariya, Vennapu, & Shah, 2021).
Anticancer Properties : Research by Liu et al. (2017) involved the synthesis of 3-phenyl-1H-pyrazole derivatives, which are structurally related to the requested compound. These derivatives displayed potential biological activities, including anticancer properties, making them significant in the development of new cancer therapies (Liu, Xu, & Xiong, 2017).
Research Chemical Identification : McLaughlin et al. (2016) identified and characterized a compound similar to the requested one, used as a 'research chemical'. The study underscores the importance of correct identification and characterization of such compounds for pharmaceutical research (McLaughlin et al., 2016).
Antimicrobial Agents : Abdel-Wahab et al. (2017) synthesized novel compounds, including pyrazolyltriazole and dihydropyrazolylthiazole derivatives, showing good antimicrobial activities against tested microorganisms. This suggests potential applications in the development of new antimicrobial drugs (Abdel-Wahab, Khidre, Mohamed, & El‐Hiti, 2017).
Synthesis of Heterocycles : Pokhodylo et al. (2010) studied reactions involving methyl 3-cyclopropyl-3-oxopropanoate, a compound structurally similar to the requested one. This study provides insights into the synthesis of various heterocycles, which could be crucial for pharmaceutical applications (Pokhodylo, Matiichuk, & Obushak, 2010).
properties
IUPAC Name |
methyl N-[6-(3-cyclopropyl-5-methyl-1H-pyrazol-4-yl)-1H-indazol-4-yl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O2/c1-8-14(15(21-19-8)9-3-4-9)10-5-12(18-16(22)23-2)11-7-17-20-13(11)6-10/h5-7,9H,3-4H2,1-2H3,(H,17,20)(H,18,22)(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTYLFQMDDFBRTJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C2CC2)C3=CC4=C(C=NN4)C(=C3)NC(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (6-(3-cyclopropyl-5-methyl-1H-pyrazol-4-YL)-1H-indazol-4-YL)carbamate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.